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Compound of Interest

Compound Name: 3-Mercaptobenzoic acid

Cat. No.: B013648

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of 3-
Mercaptobenzoic acid (3-MBA). The information is compiled to assist researchers and
professionals in chemistry and drug development in understanding its fundamental
characteristics, facilitating its use in experimental design and application.

Core Chemical and Physical Properties

3-Mercaptobenzoic acid is an aromatic organic compound featuring both a thiol (-SH) and a
carboxylic acid (-COOH) functional group.[1] This dual functionality is central to its chemical
behavior and applications.[1] The compound typically appears as a white to light yellow or
orange crystalline powder.[2][3][4]

Table 1: Quantitative Physical and Chemical Data for 3-Mercaptobenzoic Acid
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Property Value Source(s)
Molecular Formula C7He02S [2][5]
Molecular Weight 154.19 g/mol [2][6]
Melting Point 144-147 °C [21[315]1[7]

Boiling Point (Predicted)

322.7+25.0°C

[2](3]

Density (Predicted)

1.345 + 0.06 g/cm?3

[213]15]

pKa (Predicted) 3.95+0.10 [21[31[5]
N Soluble in ether and alcohol;

Solubility ) ] [2][5]
insoluble in water.[2][5]
White to light yellow/orange

Appearance [21[31[5]
powder or crystal.[2][3][5]

CAS Number 4869-59-4 [21151[7]

Chemical Structure and Reactivity

The chemical nature of 3-Mercaptobenzoic acid is dictated by the interplay of its thiol and

carboxylic acid functional groups attached to a benzene ring.

» Thiol Group (-SH): The thiol group is known for its ability to form strong bonds with metal

surfaces, particularly noble metals like gold, making 3-MBA a key component in the

formation of self-assembled monolayers (SAMs).[1] It also participates readily in redox

reactions.[1]

o Carboxylic Acid Group (-COOH): This group imparts acidic properties to the molecule and

provides a site for a variety of chemical modifications, such as esterification or amide bond

formation.

o Meta-Substitution: The 'meta’ arrangement of the two functional groups on the aromatic ring

is a critical determinant of its chemical properties, influencing its coordination chemistry and

potential applications in materials science and sensor development.[1]
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Due to its structure, 3-MBA is utilized as a reducing agent and a versatile ligand in coordination
chemistry.[1][5] It is also sensitive to oxidation in the air.[3][5]

Logical Relationships of 3-Mercaptobenzoic Acid

/Resulting Properties & Applications\
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Figure 1: Structure-Property Relationships of 3-MBA.

Spectral Data

Detailed characterization of 3-Mercaptobenzoic acid and its derivatives is accomplished using
various spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
structural elucidation. For a related derivative, aromatic protons typically appear in the
7.22-8.03 ppm region in the *H NMR spectrum, while the carboxyl carbon resonates around
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0 167.9 ppm in the 13C NMR spectrum.[1] Spectral data for 3-MBA is available in chemical
databases.[8]

o Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight and
elemental composition.[1] Electron ionization mass spectra are available for 3-MBA and its
derivatives.[9][10]

« Infrared (IR) Spectroscopy: IR spectroscopy helps identify the characteristic vibrational
frequencies of the functional groups, such as the O-H stretch of the carboxylic acid and the
S-H stretch of the thiol.[8]

Safety and Handling

3-Mercaptobenzoic acid is classified as an irritant and requires careful handling to avoid
exposure.

Table 2: GHS Hazard and Safety Information

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b013648
https://www.chemicalbook.com/SpectrumEN_4869-59-4_HNMR.htm
https://www.benchchem.com/product/b013648
https://webbook.nist.gov/cgi/cbook.cgi?ID=U352987&Units=SI&Mask=3FEF
https://webbook.nist.gov/cgi/inchi?ID=U352987&Mask=200
https://www.chemicalbook.com/SpectrumEN_4869-59-4_HNMR.htm
https://www.benchchem.com/product/b013648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Category

Information

Source(s)

GHS Classification

Skin Irritation (Category 2),
Serious Eye Damage
(Category 1), Specific target
organ toxicity — single
exposure (Category 3),

Respiratory system irritation.

[61111]

Signal Word

Danger

[6]

Hazard Statements

H315: Causes skin irritation.
H318: Causes serious eye
damage. H335: May cause

respiratory irritation.

[6111]

Precautionary Statements

P261: Avoid breathing dust.
P280: Wear protective
gloves/eye protection/face
protection. P305 + P351 +
P338: IF IN EYES: Rinse
cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.

[6111]

Storage

Store in a dry, well-ventilated
place. Keep container tightly
sealed. Recommended
storage temperature: 2-8°C.
The compound is sensitive to

air.

[2]13]15]

Personal Protective Equipment
(PPE)

Eyeshields, gloves, and a dust

mask (e.g., type N95).

[6]

Experimental Protocols

Representative Synthesis of a Mercaptobenzoic Acid
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While a specific, detailed protocol for the synthesis of 3-Mercaptobenzoic acid was not found
in the initial search, a common method for preparing mercaptobenzoic acids involves the
reaction of a chlorobenzoic acid with a sulfur source, followed by hydrolysis. The following
protocol for the synthesis of the related isomer, 4-Mercaptobenzoic acid, illustrates the general
principles.[12][13]

Objective: To synthesize 4-Mercaptobenzoic acid from p-chlorobenzoic acid and thiourea.
Materials:

e p-Chlorobenzoic acid
e Thiourea

« Ethanol

 lodine (catalyst)

e Deionized water

e Sodium hydroxide

e Glacial acetic acid

o Ethyl acetate
Procedure:

e Reaction Setup: In a 10L glass reactor at 20-25°C, add 6.4L of ethanol. With stirring, add p-
chlorobenzoic acid (8009, 5.1 mol) and thiourea (5839, 7.7 mol). Stir at room temperature
until all solids are dissolved.[12]

o Catalysis and Reflux: Add the catalyst, iodine (1.29g, 5.1 mmol), to the mixture. Heat the
mixture to reflux (internal temperature of 75-80°C) and maintain for 7 hours.[12]

« |solation of Intermediate: After the reaction, cool the mixture to 0-5°C and let it stand for 3
hours. Filter the resulting precipitate to obtain the intermediate filter cake. Wash the cake
with ethanol (2 x 2.5L) and dry under reduced pressure.[12]
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o Hydrolysis: In a separate 10L reactor, add 4.2L of deionized water. With stirring, add the
dried intermediate (6009, 2.6 mol). Add solid sodium hydroxide (208g, 5.2 mol) in batches.
Stir the mixture at room temperature for 1 hour.[12]

» Precipitation: Filter the reaction mixture. To the filtrate, add 3L of glacial acetic acid dropwise
to adjust the pH to 1-2, which will cause the product to precipitate.[12]

 Purification: Cool the mixture to below 10°C, stir for 1 hour, and filter. Wash the collected
solid with deionized water. The crude product can be further purified by recrystallization from
a solvent like ethyl acetate to yield high-purity 4-Mercaptobenzoic acid.[12]
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Workflow for a Representative Synthesis of Mercaptobenzoic Acid
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Figure 2: Representative Synthesis Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 3-Mercaptobenzoic acid | 4869-59-4 | Benchchem [benchchem.com]

. 3-MERCAPTOBENZOIC ACID CAS#: 4869-59-4 [m.chemicalbook.com]

. 3-MERCAPTOBENZOIC ACID CAS#: 4869-59-4 [amp.chemicalbook.com]

. 3-Mercaptobenzoic Acid | CymitQuimica [cymitquimica.com]

. chembk.com [chembk.com]

. 3-Mercaptobenzoic acid 95 4869-59-4 [sigmaaldrich.com]

. 3-MERCAPTOBENZOIC ACID | 4869-59-4 [chemicalbook.com]

. 3-MERCAPTOBENZOIC ACID(4869-59-4) 1H NMR spectrum [chemicalbook.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. 3-Mercaptobenzoic acid, 2TMS derivative [webbook.nist.gov]
e 10. 3-Mercaptobenzoic acid, 2TMS derivative [webbook.nist.gov]
e 11. chemicalbook.com [chemicalbook.com]

e 12. Page loading... [wap.guidechem.com]

e 13. CN115710207B - Preparation method of 4-mercaptobenzoic acid - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of 3-Mercaptobenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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